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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B12374769 Get Quote

In-Depth Technical Guide to C.I. Acid Yellow 42
For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Yellow 42, also known by its Colour Index number 22910, is a disodium salt of a

double azo dye. It is a bright, lemon-yellow powder with applications in various scientific and

industrial fields.[1][2] This technical guide provides a comprehensive overview of its chemical

and physical properties, synthesis, and key experimental applications, with a focus on its use in

research settings.

Chemical and Physical Properties
C.I. Acid Yellow 42 is characterized by the following molecular formula and weight, with a

minor variation reported in some sources.

Table 1: Core Chemical and Physical Data for C.I. Acid Yellow 42

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12374769?utm_src=pdf-interest
https://www.benchchem.com/product/b12374769?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-yellow-42.html
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB7719987.htm
https://www.benchchem.com/product/b12374769?utm_src=pdf-body
https://www.benchchem.com/product/b12374769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₃₂H₂₄N₈Na₂O₈S₂ [1]

Variant: C₃₂H₂₇N₈NaO₈S₂ [2][3]

Molecular Weight 758.69 g/mol [1]

Variant: 738.73 g/mol [2][3]

CAS Number 6375-55-9 [1]

Appearance Bright yellow powder [1][2]

Water Solubility 17.27 g/L at 20°C [2][3]

Density 1.617 g/cm³ at 20°C [2][3]

LogP -1.122 at 20°C [2][3]

Solubility and Behavior in Solution:

C.I. Acid Yellow 42 is soluble in water, forming a lemon-yellow solution.[1][2] It is also soluble

in ethanol, presenting a similar lemon-yellow color, and is slightly soluble in acetone.[1][2] The

color of its aqueous solution remains unchanged upon the addition of concentrated

hydrochloric acid or concentrated sodium hydroxide.[2] In concentrated sulfuric acid, it appears

as a lemon-yellow solution, and the color persists upon dilution.[1][2] The presence of certain

metal ions can affect its color in solution; copper ions cause a slight reddish-darkening, while

iron ions lead to a dark green hue. Chromium ions do not induce a color change.[1][4]

Synthesis
The synthesis of C.I. Acid Yellow 42 is a two-step process involving diazotization and coupling.

Manufacturing Process:
The synthesis of C.I. Acid Yellow 42 involves the double nitriding of 2,2′-Disulfo-4,4′-

diaminobibenzene, which is then coupled with two molecules of 3-Methyl-1-phenyl-1H-pyrazol-

5(4H)-one.[1][4]
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Reactants Process Product

2,2′-Disulfo-4,4′-
diaminobibenzene

Double Nitriding
(Diazotization)

3-Methyl-1-phenyl-1H-
pyrazol-5(4H)-one (2 eq.)

Coupling Reaction

Intermediate

C.I. Acid Yellow 42

Preparation of
Dye Solution & Adsorbent

Adsorption Experiment
(Varying Concentration, pH, Time)

Separation of
Adsorbent (Centrifugation)

Analysis of Supernatant
(UV-Vis Spectrophotometry)

Calculation of
Adsorption Capacity

Kinetic & Isotherm
Modeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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